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Compound of Interest

Compound Name: SW157765

Cat. No.: B10831315

Get Quote

Essential Safety and Handling Guide for
SW157765
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, operation, and disposal of SW157765, a selective inhibitor of the glucose

transporter GLUT8 (SLC2A8). This document provides critical safety protocols and logistical

plans to ensure the safe and effective use of this compound in a laboratory setting.

SW157765 has been identified as a potent inhibitor of GLUT8, showing particular efficacy in

Non-Small Cell Lung Cancer (NSCLC) cells with KRAS/KEAP1 double mutations.[1][2][3] As

with any chemical compound, adherence to strict safety measures is paramount to protect

laboratory personnel and the environment.

Personal Protective Equipment (PPE) and
Engineering Controls
Standard laboratory practice for handling chemical compounds should be strictly followed. This

includes the use of engineering controls and personal protective equipment to minimize

exposure.
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Recommended Personal Protective Equipment:

PPE Category Item Specification

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times when

handling SW157765.

Hand Protection
Chemical-resistant Gloves

(e.g., Nitrile)

Inspect gloves for integrity

before each use.

Body Protection Laboratory Coat
Should be worn to prevent skin

contact.

Engineering Controls:

Fume Hood: All handling of SW157765 powder and preparation of solutions should be

conducted in a certified chemical fume hood to prevent inhalation of any dust or aerosols.

Safety Shower and Eyewash Station: Ensure easy access to a safety shower and eyewash

station in the event of accidental exposure.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling SW157765 will minimize risks and ensure the integrity of

the compound.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.
Store SW157765 in a tightly sealed container in a cool, dry, and well-ventilated area.
Recommended storage for the powder is at -20°C for up to two years.[2]
Stock solutions in DMSO can be stored at -80°C for up to 6 months.[1]

2. Preparation of Stock Solutions:

All weighing and solution preparation must be performed in a chemical fume hood.
Wear all required PPE (safety glasses, gloves, lab coat).
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To prepare a stock solution, carefully weigh the desired amount of SW157765 powder.
Slowly add the desired solvent (e.g., DMSO) to the powder to avoid splashing.
Ensure the compound is fully dissolved before use in experiments.

3. Experimental Use:

When treating cells or performing other experimental procedures, continue to wear
appropriate PPE.
Handle all solutions containing SW157765 with care to avoid spills.
After use, decontaminate all surfaces and equipment that may have come into contact with
the compound.

Disposal Plan: Safe Waste Management
Proper disposal of SW157765 and contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Segregation:

All materials contaminated with SW157765, including unused solutions, pipette tips, gloves,
and empty containers, should be collected in a designated hazardous waste container.
Do not mix this waste with other waste streams unless explicitly approved by your
institution's Environmental Health and Safety (EHS) department.

2. Waste Container Labeling:

The hazardous waste container must be clearly labeled with "Hazardous Waste" and the
name "SW157765".
Keep the container sealed when not in use.

3. Disposal Procedure:

Follow your institution's specific guidelines for the disposal of chemical waste.
Contact your EHS department to arrange for the collection and disposal of the hazardous
waste container.
Do not dispose of SW157765 down the drain or in the regular trash.
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Experimental Protocol: Investigating the Effect of
SW157765 on NSCLC Cells
The following is a generalized protocol for studying the effects of SW157765 on Non-Small Cell

Lung Cancer (NSCLC) cell lines. Specific cell lines and assay conditions may require

optimization.

Objective: To determine the half-maximal inhibitory concentration (IC50) of SW157765 on the

proliferation of KRAS/KEAP1 double mutant NSCLC cells.

Materials:

KRAS/KEAP1 double mutant NSCLC cell line (e.g., A549)

Complete cell culture medium

SW157765

DMSO (for stock solution)

96-well cell culture plates

Cell proliferation assay reagent (e.g., MTT, PrestoBlue)

Plate reader

Methodology:

Cell Seeding:

Culture the NSCLC cells in complete medium until they reach approximately 80%

confluency.

Trypsinize the cells and perform a cell count.

Seed the cells in a 96-well plate at a density of 5,000 cells per well in 100 µL of complete

medium.
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Incubate the plate overnight at 37°C and 5% CO2 to allow the cells to attach.

Compound Treatment:

Prepare a serial dilution of SW157765 in complete medium from your stock solution. A

typical concentration range to test would be from 0.1 nM to 10 µM.

Include a vehicle control (medium with the same concentration of DMSO used for the

highest SW157765 concentration).

Carefully remove the medium from the wells and add 100 µL of the prepared SW157765
dilutions or vehicle control to the respective wells.

Incubate the plate for 72 hours at 37°C and 5% CO2.

Cell Viability Assessment:

After the incubation period, add the cell proliferation assay reagent to each well according

to the manufacturer's instructions.

Incubate for the recommended time.

Measure the absorbance or fluorescence using a plate reader at the appropriate

wavelength.

Data Analysis:

Subtract the background reading (from wells with medium and reagent only).

Normalize the data to the vehicle control (set as 100% viability).

Plot the percentage of cell viability against the logarithm of the SW157765 concentration.

Use a non-linear regression analysis to determine the IC50 value. A study on hepatocyte-

specific SLC2A8 found the IC50 of SW157765 for GLUT8 to be 1.2 µM.[4]

Visualizing Workflows and Pathways
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To further clarify the procedures and the compound's mechanism of action, the following

diagrams are provided.

Preparation

Experiment

Analysis

Weigh SW157765 Powder
(in Fume Hood)

Dissolve in DMSO
(to create stock solution)

Prepare Serial Dilutions
(in culture medium)

Treat Cells with
SW157765 Dilutions

Seed NSCLC Cells
(in 96-well plate)

Incubate for 72h

Assess Cell Viability
(e.g., MTT assay)

Measure Absorbance/
Fluorescence

Normalize Data to Control

Calculate IC50
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Caption: Experimental workflow for determining the IC50 of SW157765 in NSCLC cells.
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Caption: Workflow for the safe handling and disposal of SW157765.
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Caption: Simplified signaling pathway showing the inhibition of GLUT8 by SW157765.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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